Cas no 100125-99-3 (1,3-Dioxolane-4-methanol,2-(p-bromophenyl)-2-methyl- (6CI))
100125-99-3 structure
Product Name:1,3-Dioxolane-4-methanol,2-(p-bromophenyl)-2-methyl- (6CI)
CAS No:100125-99-3
MF:C11H13BrO3
MW:273.123122930527
CID:206491
PubChem ID:57628
Update Time:2025-04-19
1,3-Dioxolane-4-methanol,2-(p-bromophenyl)-2-methyl- (6CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane-4-methanol,2-(p-bromophenyl)-2-methyl- (6CI)
- [2-(4-Bromophenyl)-2-methyl-1,3-dioxolan-4-yl]methanol
- 1,3-DIOXOLANE-4-METHANOL, 2-(p-BROMOPHENYL)-2-METHYL-
- 2-(p-Bromophenyl)-2-methyl-1,3-dioxolane-4-methanol
- AC1L1NE5
- AC1Q263M
- KB-224313
- LS-62577
- 100125-99-3
- DTXSID50905218
-
- Inchi: 1S/C11H13BrO3/c1-11(14-7-10(6-13)15-11)8-2-4-9(12)5-3-8/h2-5,10,13H,6-7H2,1H3
- InChI Key: IQLLWQIEWGCXLG-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1(C)OCC(CO)O1
Computed Properties
- Exact Mass: 272.00479
- Monoisotopic Mass: 272.004807
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7
- XLogP3: 1.6
Experimental Properties
- Density: 1.451
- Boiling Point: 351.7°Cat760mmHg
- Flash Point: 166.5°C
- Refractive Index: 1.55
- PSA: 38.69
- LogP: 2.02950
1,3-Dioxolane-4-methanol,2-(p-bromophenyl)-2-methyl- (6CI) Related Literature
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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